Biotin-PEG4-hydrazide (TFA)

Biotin-PEG4-hydrazide (TFA) is a specialized compound that combines biotin with a polyethylene glycol (PEG) linker and a hydrazide functional group. The inclusion of biotin allows for strong and specific binding to streptavidin or avidin, which are commonly used in various biochemical assays and applications. The PEG segment enhances the solubility and biocompatibility of the compound, while the hydrazide group can participate in various

• Hydrazone Formation: The hydrazide functional group can react with carbonyl compounds (aldehydes or ketones) to form stable hydrazones. This reaction is often utilized in labeling and detection applications.
• Click Chemistry: The PEG linker allows for the incorporation of biotin into larger molecular structures through click chemistry methods, such as the reaction with azides via copper-catalyzed azide-alkyne cycloaddition.
• Crosslinking: The hydrazide group can also be used for crosslinking proteins or other biomolecules, facilitating the study of protein interactions and dynamics.

Biotin-PEG4-hydrazide exhibits significant biological activity due to its ability to bind specifically to streptavidin or avidin. This property is exploited in various applications, including:

• Targeted Drug Delivery: By conjugating drugs or therapeutic agents to biotin-PEG4-hydrazide, researchers can achieve targeted delivery to cells expressing streptavidin.
• Protein Purification: It is widely used in affinity purification techniques where proteins are tagged with biotin, allowing for their isolation using streptavidin-coated surfaces.
• Cell Imaging: The compound can be employed in imaging studies where biotinylated probes are used to visualize specific biomolecules within cells.

The synthesis of Biotin-PEG4-hydrazide typically involves several steps:

• Synthesis of PEG Linker: The PEG linker is synthesized through polymerization methods, resulting in a desired length (four ethylene glycol units in this case).
• Coupling with Biotin: The biotin moiety is then attached to one end of the PEG chain, usually through an amine or carboxylic acid coupling reaction.
• Hydrazide Formation: Finally, a hydrazide group is introduced at the other end of the PEG chain, often through a reaction with an appropriate hydrazine derivative.
• TFA Salt Formation: The final product is typically isolated as a trifluoroacetic acid (TFA) salt to enhance stability and solubility.

Biotin-PEG4-hydrazide has numerous applications in biochemical and biomedical research:

• PROTAC Synthesis: It serves as a linker in the development of proteolysis-targeting chimeras (PROTACs), which are designed to promote targeted degradation of specific proteins.
• Bioconjugation: Used for attaching biomolecules such as peptides, proteins, or nucleic acids for various research purposes.
• Diagnostics: Employed in diagnostic assays where biotinylated probes are used for detection purposes.

Studies involving Biotin-PEG4-hydrazide have shown its effectiveness in binding assays where it interacts with streptavidin or avidin-coated surfaces. These interactions are characterized by high affinity and specificity, making it a reliable choice for applications requiring precise binding capabilities. Additionally, studies on its use in cellular contexts have demonstrated its utility in tracking and analyzing protein interactions within live cells.

Several compounds share similarities with Biotin-PEG4-hydrazide, particularly those that involve biotin and PEG linkers. Here’s a comparison highlighting its uniqueness:

Biotin-PEG4-hydrazide stands out due to its balance between solubility, reactivity via hydrazone formation, and strong binding capabilities through biotin interaction with streptavidin.